Cas no 57559-06-5 (Phenol, 2-(1,3,2-benzodioxaphosphol-2-yloxy)-)

• Product Name: Phenol, 2-(1,3,2-benzodioxaphosphol-2-yloxy)-
• CAS No: 57559-06-5
• MF: C₁₂H₉O₄P
• MW: 248.171224355698
• CID: 344922
• PubChem ID: 14452712
• Update Time: 2025-04-19

Phenol, 2-(1,3,2-benzodioxaphosphol-2-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1,3,2-benzodioxaphosphol-2-yloxy)-
• 2-(1,3,2-benzodioxaphosphol-2-yloxy)phenol
• dipyrocatecholmonophosphite
• o-Phenylen-o-oxy-phenyl-phosphit
• DTXSID90560481
• 2-[(2H-1,3,2-Benzodioxaphosphol-2-yl)oxy]phenol
• 57559-06-5

• Inchi： 1S/C12H9O4P/c13-9-5-1-2-6-10(9)14-17-15-11-7-3-4-8-12(11)16-17/h1-8,13H
• InChI Key： YZCSWRUSJBYSOJ-UHFFFAOYSA-N
• SMILES： P1(OC2C=CC=CC=2O)OC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 248.02400
• Monoisotopic Mass: 248.02384576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 61.51000
• LogP: 3.46930